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Compound of Interest

Compound Name: 3-Methyl-4-nitro-5-styrylisoxazole

Cat. No.: B11997846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a green and efficient method for the

synthesis of 3-methyl-4-nitro-5-styrylisoxazoles. This approach utilizes nano-titania (TiO2

NPs) as a solid-supported, recyclable catalyst under solvent-free conditions, offering a

sustainable alternative to conventional synthetic routes. Isoxazole derivatives are of significant

interest in medicinal chemistry due to their diverse biological activities.[1][2] The methodology

detailed herein presents a clean, simple, and high-yielding process with a low environmental

impact.[1][2][3]

Introduction: The Shift Towards Green Synthesis
The principles of green chemistry are increasingly pivotal in modern organic synthesis,

emphasizing the design of processes that minimize the use and generation of hazardous

substances.[1] Solvent-free reactions, in particular, are a cornerstone of this approach,

reducing environmental pollution and simplifying product isolation.[1] Nano-catalysts are at the

forefront of this revolution, offering high catalytic activity and selectivity due to their large

surface-area-to-volume ratio.[4] This guide focuses on the application of nano-titania as a

heterogeneous catalyst, which is not only efficient but also inexpensive, stable, and easily

recoverable.[1][2]
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The following sections detail the methodologies for the nano-catalyst preparation and the

subsequent synthesis of styrylisoxazoles.

General Procedure for the Synthesis of 3-methyl-4-nitro-
5-styrylisoxazoles
The synthesis is carried out by reacting a mixture of an appropriate aldehyde and 3,5-dimethyl-

4-nitroisoxazole in the presence of nano-titania.

Materials:

Aldehydes (1.0 mmol)

3,5-dimethyl-4-nitroisoxazole (1.0 mmol)

Nano-titania (TiO2 NPs) (20 mol%)

Procedure:

A mixture of the aldehyde (1.0 mmol) and 3,5-dimethyl-4-nitroisoxazole (1.0 mmol) is taken.

Nano-titania (20 mol%) is added to the mixture.

The reaction mixture is stirred at 90°C under neat (solvent-free) conditions.

The progress of the reaction is monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, the mixture is cooled to room temperature.

The product is then isolated. In many cases, the products are obtained in analytically pure

form without the need for column chromatography.[1][2]

Catalyst Recyclability Protocol
A significant advantage of this method is the ability to recover and reuse the nano-catalyst.

Procedure:

After the completion of the reaction, the solid catalyst is separated from the product mixture.
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The recovered nano-titania is washed, typically with a suitable solvent like ethyl acetate, and

then dried.

The dried catalyst is then ready to be used in subsequent reaction cycles.

This process has been successfully demonstrated for up to four cycles with negligible loss of

catalytic activity.[1][2]

Quantitative Data Summary
The efficiency of this solvent-free synthesis is demonstrated by the high yields and the robust

performance of the catalyst over multiple cycles.

Substrate Scope and Product Yields
The reaction is versatile and accommodates a range of substituted aldehydes, leading to the

corresponding styrylisoxazoles in excellent yields.
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Entry
Aldehyde
Substituent

Product Yield (%)

3a H
3-methyl-4-nitro-5-

styrylisoxazole
92

3b 3-NO2
3-methyl-4-nitro-5-(3-

nitrostyryl)isoxazole
86

3c 4-NO2
3-methyl-4-nitro-5-(4-

nitrostyryl)isoxazole
85

3d 4-Cl

5-(4-chlorostyryl)-3-

methyl-4-

nitroisoxazole

90

3e 4-Br

5-(4-bromostyryl)-3-

methyl-4-

nitroisoxazole

91

3f 4-F

5-(4-fluorostyryl)-3-

methyl-4-

nitroisoxazole

88

3g 4-CH3

3-methyl-5-(4-

methylstyryl)-4-

nitroisoxazole

85

3h 4-OCH3

5-(4-methoxystyryl)-3-

methyl-4-

nitroisoxazole

80

3i 2-Cl

5-(2-chlorostyryl)-3-

methyl-4-

nitroisoxazole

87

3j 2,4-diCl

5-(2,4-

dichlorostyryl)-3-

methyl-4-

nitroisoxazole

89
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Reaction conditions: Aldehyde (1.0 mmol), 3,5-dimethyl-4-nitroisoxazole (1.0 mmol), and TiO2

NPs (20 mol%) under neat conditions at 90°C.[1]

Catalyst Recyclability and Performance
The nano-titania catalyst demonstrates excellent reusability, a key factor for sustainable

chemical processes.

Cycle Yield (%)

1 92

2 91

3 90

4 89

The recyclability was tested using 4-nitrobenzaldehyde and 3,5-dimethyl-4-nitroisoxazole.[1]

Visualized Workflows and Mechanisms
The following diagrams illustrate the experimental workflow and the proposed reaction

mechanism.
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Caption: Experimental workflow for the solvent-free synthesis of styrylisoxazoles.
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Caption: Proposed reaction mechanism for the formation of styrylisoxazoles.

Conclusion
The use of nano-titania as a catalyst for the solvent-free synthesis of 3-methyl-4-nitro-5-
styrylisoxazoles represents a significant advancement in the field of green chemistry.[1][2][3]
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This method is characterized by its simplicity, high efficiency, and the reusability of the catalyst,

making it an attractive and sustainable option for the production of these valuable heterocyclic

compounds. The presented data and protocols offer a solid foundation for researchers and

professionals in drug development to adopt and further explore this environmentally benign

synthetic strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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